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Compound of Interest

Compound Name: JNJ-18038683 free base

CAS No.: 851373-91-6

Cat. No.: B1673001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of JNJ-18038683 free base, a selective

serotonin 5-HT7 receptor antagonist, with other relevant compounds. The information

presented is based on published preclinical and clinical findings, offering objective data to aid in

the replication of these studies and to inform future research endeavors.

Executive Summary
JNJ-18038683 is a potent and selective antagonist of the 5-HT7 receptor that has been

investigated for its potential therapeutic effects in mood and cognitive disorders. Preclinical

studies in rodents have demonstrated its ability to modulate sleep architecture and show

antidepressant-like effects. However, clinical trials in humans have yielded mixed results, with a

notable study in bipolar disorder showing no significant improvement in cognitive impairment or

mood symptoms compared to placebo.[1] This guide presents the available data on JNJ-

18038683 in comparison to other 5-HT7 receptor antagonists to provide a comprehensive

resource for the scientific community.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1673001#bc-rfq
https://www.benchchem.com/product/b1673001/docs?utm_src=pdf-body#replicating-published-findings-with-jnj-18038683-free-base-a-comparative-guide
https://pubmed.ncbi.nlm.nih.gov/39250138/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Table 1: Comparative Binding Affinity of 5-HT7 Receptor
Antagonists

Compound
Target
Receptor

Species
Binding
Affinity (Ki)

Reference

JNJ-18038683 5-HT7 Human pKi = 8.20 [2]

5-HT7 Rat pKi = 8.19 [2]

SB-269970 5-HT7 Human pKi = 8.9 [3][4]

5-HT7 Guinea Pig pKi = 8.3 [3][4]

Lurasidone 5-HT7 Human 0.49 nM [2][5]

Vortioxetine 5-HT7 Human 19 nM [6][7]

5-HT7 Rat 200 nM [6][7]

Table 2: Summary of Preclinical Findings for JNJ-
18038683 in Rodent Models

Experimental
Model

Species Key Findings Reference

Tail Suspension Test Mouse

Effective in reducing

immobility, suggesting

antidepressant-like

effects.

[8]

REM Sleep Analysis Rat

Increased latency to

REM sleep and

decreased REM sleep

duration.

[8]

Circadian Rhythm Mouse

Blocked light-induced

phase shifts of

circadian wheel

running activity.
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Table 3: Overview of Clinical Trial NCT02466685 (JNJ-
18038683 in Bipolar Disorder)

Parameter
JNJ-18038683
Group

Placebo Group Outcome Reference

Primary

Outcome

Change from

baseline in

neurocognitive

measures

No significant

improvement

No significant

improvement

No significant

difference

between groups

[1][9]

Secondary

Outcome

Change from

baseline in mood

symptoms

(MADRS, YMRS)

No significant

improvement

No significant

improvement

No significant

difference

between groups

[1][9]

Experimental Protocols
In Vitro Receptor Binding Affinity Assay
Objective: To determine the binding affinity of a test compound to the 5-HT7 receptor.

Methodology:

Cell Culture and Membrane Preparation: Human Embryonic Kidney (HEK293) cells stably

expressing the human or rat 5-HT7 receptor are cultured under standard conditions. Cells

are harvested, and crude membrane fractions are prepared by homogenization and

centrifugation.

Radioligand Binding Assay: Cell membranes are incubated with a specific radioligand for the

5-HT7 receptor (e.g., [3H]5-CT) and varying concentrations of the test compound.
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Incubation and Filtration: The incubation is carried out at a specific temperature and for a

duration sufficient to reach equilibrium. The reaction is terminated by rapid filtration through

glass fiber filters to separate bound from free radioligand.

Scintillation Counting: The radioactivity retained on the filters is measured using a

scintillation counter.

Data Analysis: The concentration of the test compound that inhibits 50% of the specific

binding of the radioligand (IC50) is determined. The binding affinity (Ki) is then calculated

using the Cheng-Prusoff equation.

In Vivo Tail Suspension Test
Objective: To assess the antidepressant-like activity of a compound in mice.[10][11][12][13]

Methodology:

Animals: Male C57BL/6 mice are used for this test.[8]

Drug Administration: JNJ-18038683 is administered via an appropriate route (e.g.,

intraperitoneally or orally) at various doses. The vehicle used for dissolution is administered

to the control group. The specific vehicle for JNJ-18038683 in the cited study by

Bonaventure et al. (2012) is not specified in the abstract.[8]

Test Procedure: Approximately 60 minutes after drug administration, each mouse is

individually suspended by its tail from a horizontal bar using adhesive tape. The duration of

the test is typically 6 minutes.[10][11][12][13]

Behavioral Scoring: The total time the mouse remains immobile during the 6-minute test

period is recorded by a trained observer or an automated system. Immobility is defined as

the absence of any limb or body movements, except for those required for respiration.[8]

Data Analysis: The mean duration of immobility is calculated for each treatment group and

compared to the vehicle control group using appropriate statistical tests.

In Vivo REM Sleep Analysis
Objective: To evaluate the effect of a compound on sleep architecture in rats.
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Methodology:

Animals and Surgical Implantation: Adult male Sprague-Dawley rats are surgically implanted

with electrodes for electroencephalogram (EEG) and electromyogram (EMG) recording.

Polysomnographic Recording: After a recovery period, the animals are habituated to the

recording chambers. Continuous EEG and EMG recordings are performed for a set duration

(e.g., 24 hours) following the administration of JNJ-18038683 or vehicle.

Sleep Stage Scoring: The recorded data is manually or automatically scored into different

sleep-wake stages: wakefulness, non-REM (NREM) sleep, and REM sleep, typically in 30-

second epochs.

Data Analysis: Several sleep parameters are quantified, including:

Total time spent in each sleep stage.

Latency to the first episode of NREM and REM sleep.

Duration and number of REM sleep episodes. The data from the JNJ-18038683 treated

group is compared to the vehicle control group.[8]

Mandatory Visualization
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Caption: 5-HT7 Receptor Signaling Pathway Antagonized by JNJ-18038683.
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Tail Suspension Test Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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